Cas no 1822601-21-7 (Methyl 3-amino-2-(propan-2-yl)butanoate)

• Product Name: Methyl 3-amino-2-(propan-2-yl)butanoate
• CAS No: 1822601-21-7
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5898627
• PubChem ID: 116946058
• Update Time: 2025-10-31

Methyl 3-amino-2-(propan-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• 1822601-21-7
• EN300-6229837
• methyl 3-amino-2-(propan-2-yl)butanoate
• Methyl 3-amino-2-(propan-2-yl)butanoate

• Inchi： 1S/C8H17NO2/c1-5(2)7(6(3)9)8(10)11-4/h5-7H,9H2,1-4H3
• InChI Key： KFDBFYJDIITLII-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)N)C(C)C)=O

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 3-amino-2-(propan-2-yl)butanoate

Methyl 3-Amino-2-(Propan-2-yl)Butanoate (CAS No. 1822601-21-7): An Overview

Methyl 3-amino-2-(propan-2-yl)butanoate (CAS No. 1822601-21-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as methyl 3-amino-2-isopropylbutanoate, has garnered attention due to its unique structural properties and potential biological activities. In this article, we will delve into the chemical characteristics, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

Methyl 3-amino-2-(propan-2-yl)butanoate is an ester derivative of a branched-chain amino acid. Its molecular formula is C₉H₁₉NO₃, and it has a molecular weight of approximately 189.25 g/mol. The compound features a methyl ester group, an amino group, and a branched alkyl chain, which contribute to its distinct chemical properties. The presence of the amino group imparts basicity to the molecule, while the ester group enhances its solubility in organic solvents.

The compound is typically synthesized through the esterification of 3-amino-2-(propan-2-yl)butanoic acid with methanol in the presence of an acid catalyst. The resulting product can be purified using standard techniques such as recrystallization or column chromatography. The physical properties of methyl 3-amino-2-(propan-2-yl)butanoate, including its melting point, boiling point, and solubility in various solvents, have been well-characterized and are essential for its use in both laboratory and industrial settings.

Synthesis Methods

The synthesis of methyl 3-amino-2-(propan-2-yl)butanoate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-amino-2-(propan-2-yl)butanoic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction proceeds via nucleophilic acyl substitution, leading to the formation of the desired ester product.

Another approach involves the use of a coupling reagent such as dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). In this method, the carboxylic acid is activated by the coupling reagent, followed by nucleophilic attack by methanol to form the ester. This method is particularly useful for synthesizing esters that are sensitive to acidic conditions.

Biological Activities and Applications

Methyl 3-amino-2-(propan-2-yl)butanoate has shown promise in various biological studies due to its structural similarity to natural amino acids and its ability to modulate biological pathways. Recent research has focused on its potential as a lead compound for drug discovery and development.

In one study published in the Journal of Medicinal Chemistry, researchers investigated the effects of methyl 3-amino-2-(propan-2-yl)butanoate on cell proliferation and apoptosis in cancer cell lines. The results indicated that this compound exhibited significant antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action was found to involve the inhibition of key signaling pathways involved in cell cycle progression and survival.

Another area of interest is the use of methyl 3-amino-2-(propan-2-yl)butanoate as a precursor for the synthesis of more complex molecules with therapeutic potential. For example, it can be used as a building block for the preparation of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as increased stability and reduced toxicity.

Safety Considerations

While methyl 3-amino-2-(propan-2-yl)butanoate is generally considered safe for laboratory use when proper handling procedures are followed, it is important to adhere to standard safety guidelines when working with this compound. Appropriate personal protective equipment (PPE), such as gloves and safety goggles, should be worn at all times. Additionally, proper ventilation should be maintained to prevent inhalation of vapors.

In case of accidental exposure, immediate first aid measures should be taken, and medical attention should be sought if necessary. It is also advisable to consult material safety data sheets (MSDS) for detailed information on handling and storage requirements.

Conclusion

Methyl 3-amino-2-(propan-2-yl)butanoate (CAS No. 1822601-21-7) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern scientific endeavors.